Cas no 501003-84-5 (Carbamic acid, [2-[[(cyclohexylamino)carbonyl]amino]ethyl]-,1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [2-[[(cyclohexylamino)carbonyl]amino]ethyl]-,1,1-dimethylethyl ester
• CAS No: 501003-84-5
• MF: C₁₄H₂₇N₃O₃
• MW: 285.382483720779
• MDL: MFCD24391954
• CID: 1554981
• PubChem ID: 11140668
• Update Time: 2025-06-07

Carbamic acid, [2-[[(cyclohexylamino)carbonyl]amino]ethyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-[[(cyclohexylamino)carbonyl]amino]ethyl]-,1,1-dimethylethyl ester
• US8815951, 124
• Tert-butyl N-[2-(cyclohexylcarbamoylamino)ethyl]carbamate
• MFCD24391954
• tert-butyl {2-[(cyclohexylcarbamoyl)amino]ethyl}carbamate
• tert-Butyl (2-(3-cyclohexylureido)ethyl)carbamate
• BDBM129255
• SCHEMBL14506128
• EiM08-25241
• STL471960
• 501003-84-5
• CHEMBL3661349

• MDL： MFCD24391954
• Inchi： 1S/C14H27N3O3/c1-14(2,3)20-13(19)16-10-9-15-12(18)17-11-7-5-4-6-8-11/h11H,4-10H2,1-3H3,(H,16,19)(H2,15,17,18)
• InChI Key： FIBYRIOVWNSFAN-UHFFFAOYSA-N
• SMILES： O=C(NCCNC(=O)OC(C)(C)C)NC1CCCCC1

Computed Properties

• Exact Mass: 285.20541
• Monoisotopic Mass: 285.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• PSA: 79.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid, [2-[[(cyclohexylamino)carbonyl]amino]ethyl]-,1,1-dimethylethyl ester

Introduction to Carbamic acid, [2-[[(cyclohexylamino)carbonyl]amino]ethyl]-,1,1-dimethylethyl ester (CAS No. 501003-84-5)

Carbamic acid, [2-[[(cyclohexylamino)carbonyl]amino]ethyl]-,1,1-dimethylethyl ester (CAS No. 501003-84-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of carbamic acid and is characterized by its unique structural features and functional groups. The compound's structure includes a cyclohexylamino group, a carbonyl group, and a tert-butyl ester moiety, which collectively contribute to its chemical properties and potential biological activities.

The synthesis of Carbamic acid, [2-[[(cyclohexylamino)carbonyl]amino]ethyl]-,1,1-dimethylethyl ester typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, the use of green solvents and catalysts has been explored to minimize environmental impact while maintaining the quality of the final product.

In the context of medicinal chemistry, Carbamic acid, [2-[[(cyclohexylamino)carbonyl]amino]ethyl]-,1,1-dimethylethyl ester has shown promise as a lead compound for the development of novel therapeutic agents. Its structural features make it an attractive candidate for modifying and optimizing existing drugs. Specifically, the cyclohexylamino group can enhance the lipophilicity of molecules, which is crucial for improving their bioavailability and pharmacokinetic properties. Additionally, the tert-butyl ester moiety can be used to modulate the release profile of active pharmaceutical ingredients (APIs), thereby enhancing their therapeutic efficacy.

Recent studies have focused on the potential applications of Carbamic acid, [2-[[(cyclohexylamino)carbonyl]amino]ethyl]-,1,1-dimethylethyl ester in various disease models. For example, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities. These findings suggest that Carbamic acid, [2-[[(cyclohexylamino)carbonyl]amino]ethyl]-,1,1-dimethylethyl ester could be further developed into drugs for treating conditions such as arthritis and chronic pain.

In addition to its therapeutic potential, Carbamic acid, [2-[[(cyclohexylamino)carbonyl]amino]ethyl]-,1,1-dimethylethyl ester has also been investigated for its use in diagnostic imaging. The compound's ability to bind selectively to specific receptors or enzymes makes it a valuable tool for developing imaging agents that can provide detailed insights into biological processes at the molecular level. This application is particularly relevant in areas such as oncology and neurology, where early detection and accurate diagnosis are critical for effective treatment.

The safety profile of Carbamic acid, [2-[[(cyclohexylamino)carbonyl]amino]ethyl]-,1,1-dimethylethyl ester is another important aspect that has been extensively studied. Preclinical toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), thorough safety evaluations are essential before it can be advanced to clinical trials. Ongoing research aims to further refine the safety profile of this compound and optimize its use in various medical applications.

In conclusion, Carbamic acid, [2-[[(cyclohexylamino)carbonyl]amino]ethyl]-,1,1-dimethylethyl ester (CAS No. 501003-84-5) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for developing novel therapeutic agents and diagnostic tools. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in modern medicine.